4-(1-Cyanocyclopropyl)benzonitrile

• Molecular Formula: C11H8N2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 4-(1-cyanocyclopropyl)benzonitrile
• InChI: InChI=1S/C11H8N2/c12-7-9-1-3-10(4-2-9)11(8-13)5-6-11/h1-4H,5-6H2
• InChI Key: QIMXISBDADQDFU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C#N)C2=CC=C(C=C2)C#N

Description

4-(1-Cyanocyclopropyl)benzonitrile is a useful research compound. Its molecular formula is C11H8N2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Solid KHMDS (6.82 g, 34.3 mmol) is dissolved in THF (60.0 mL) and cooled to −40° C. Cyclopropanecarbonitrile (2.30 g, 34.3 mmol) is added, and the resulting solution is stirred for 30 minutes. A solution of 4-fluorobenzonitrile (4.15 g, 34.3 mmol) in THF (20.0 mL) is added, and the mixture is stirred for 20 minutes at −40° C. followed by 2 hours at room temperature. A saturated solution of NaHCO3 (50.0 mL) is added, and the aqueous phase is extracted with EtOAc (4×40.0 mL). The combined organic phases are dried over MgSO4, filtered and concentrated on the rotovaporator. The product is purified by flash chromatography (CombiFlash), eluting with mixtures of heptanes and EtOAc (0% EtOAc to 70% EtOAc) (743 mg, 4.42 mmol, 13%). 1H NMR (400 MHz, DMSO-D6) δ ppm 1.60-1.67 (m, 2H) 1.84-1.90 (m, 2H) 7.49 (d, J=8.59 Hz, 2H) 7.85 (d, J=8.79 Hz, 2H).